Cas no 300692-23-3 (1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy-)
300692-23-3 structure
Product Name:1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy-
CAS No:300692-23-3
MF:C8H12N2O2
MW:168.193081855774
CID:298845
Update Time:2024-01-28
1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy-
- 1H-Imidazole-2-methanol,1-ethenyl-alpha-ethoxy-(9CI)
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- Inchi: 1S/C8H12N2O2/c1-3-10-6-5-9-7(10)8(11)12-4-2/h3,5-6,8,11H,1,4H2,2H3
- InChI Key: GHSDMMYXPYGFML-UHFFFAOYSA-N
- SMILES: C(C1N(C=C)C=CN=1)(OCC)O
Computed Properties
- Exact Mass: 168.09
- Monoisotopic Mass: 168.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.3A^2
Experimental Properties
- PSA: 47.28000
- LogP: 1.01100
1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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